1-Methoxy-4-(2-nitroethyl)benzene
Cat. No. B1195742
M. Wt: 181.19 g/mol
InChI Key: OKXIIWYHEHONRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06043261
Procedure details
227 A) 4-Methoxy-b-nitrostyrene (25.0 g, 0.15 mole) was reacted with benzaldehyde (19.1 g, 0.18 mole) and 1,2-diaminobenzene (19.8 g, 0.18 mole) according to the procedure of Chikashita et. al. (Synth. Commun. 1985, 15 (6), 527) to yield methoxy-4-(2-nitroethyl)benzene (25.0 g, 93%) as a yellow oil.
[Compound]
Name
( 6 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
93%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([CH:9]=[CH:10][N+:11]([O-:13])=[O:12])=[CH:5][CH:4]=1.C(=O)C1C=CC=CC=1.NC1C=CC=CC=1N>>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6]([CH2:9][CH2:10][N+:11]([O-:13])=[O:12])=[CH:7][CH:8]=1
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Inputs
Step One
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Name
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|
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Quantity
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25 g
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Type
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reactant
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Smiles
|
COC1=CC=C(C=C1)C=C[N+](=O)[O-]
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Name
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|
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Quantity
|
19.1 g
|
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Type
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reactant
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Smiles
|
C(C1=CC=CC=C1)=O
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Name
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Quantity
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19.8 g
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Type
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reactant
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Smiles
|
NC1=C(C=CC=C1)N
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Step Two
[Compound]
|
Name
|
( 6 )
|
|
Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
COC1=CC=C(C=C1)CC[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 25 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 92% |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
